BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Technical Support Center: 3-Methyl-4-
nitropyridine

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Methyl-4-nitropyridine

Cat. No.: B157339

This guide provides essential safety, handling, and storage information for 3-Methyl-4-
nitropyridine (CAS: 1678-53-1). It is intended for researchers, scientists, and professionals in
drug development.

Physical and Chemical Properties

The following table summarizes key quantitative data for 3-Methyl-4-nitropyridine.

Property Value Source

Molecular Formula CeHeN20:2 PubChem[1]
Molecular Weight 138.12 g/mol PubChem[1]

CAS Number 1678-53-1 PubChem[1]
Appearance Powder, crystals, or chunks Sigma-Aldrich[2][3]

] ] 136-138 °C (for N-oxide ) )
Melting Point o Sigma-Aldrich[2][3]
derivative)

Note: Some properties, like melting point, are more readily available for the related compound
3-Methyl-4-nitropyridine N-oxide and are provided here for reference.

Frequently Asked Questions (FAQS)
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Q1: What are the primary hazards associated with 3-Methyl-4-nitropyridine?

Al: 3-Methyl-4-nitropyridine is classified as hazardous. According to the Globally Harmonized
System (GHS), its primary hazards include:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
Always consult the latest Safety Data Sheet (SDS) for a complete list of hazards.
Q2: What personal protective equipment (PPE) is required when handling this compound?

A2: When handling 3-Methyl-4-nitropyridine, appropriate PPE must be worn to minimize
exposure. This includes:

Eye Protection: Chemical safety goggles or face shield.

Hand Protection: Chemical-impermeable gloves (e.g., nitrile rubber).

Respiratory Protection: For operations that may generate dust, a NIOSH-approved N95 dust
mask or higher is recommended.[2]

Body Protection: A lab coat or other suitable protective clothing.

Q3: What are the proper storage conditions for 3-Methyl-4-nitropyridine?

A3: To ensure stability and safety, store the compound under the following conditions:
o Keep the container tightly closed.[4][5][6]

o Store in a dry, cool, and well-ventilated place.[4][5][6]

» Avoid storing with incompatible materials such as strong oxidizing agents, strong acids, and
strong bases.[7]
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Q4: What should I do in case of an accidental spill?

A4: In the event of a spill, follow these steps:

Evacuate non-essential personnel from the area.
o Ensure adequate ventilation.

o Wear the appropriate PPE as described in Q2.

e Avoid dust formation.

o Carefully sweep up the spilled solid material. Use spark-proof tools and explosion-proof
equipment if necessary.[4][5]

o Collect the material into a suitable, closed container for disposal.[4][5]
o Clean the spill area thoroughly.

e Do not let the chemical enter drains.[4][5]

Q5: How should 3-Methyl-4-nitropyridine be disposed of?

A5: Dispose of the compound and its container in accordance with local, state, and federal
regulations. It should be handled as hazardous waste and disposed of at an approved waste
disposal plant.[6]

Troubleshooting Guide
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Issue

Potential Cause(s)

Recommended Action(s)

Material has changed color

(e.g., darkened)

- Exposure to light- Exposure
to air/moisture- Contamination-

Thermal decomposition

- Check storage conditions
against recommendations
(cool, dry, dark, tightly
sealed).- If contamination is
suspected, do not use.
Quarantine the material and
consult with your safety
officer.- Dispose of the material

if decomposition is suspected.

Skin or eye contact occurs

Accidental splash or improper

handling

For Skin Contact: Immediately
wash the affected area with
plenty of soap and water. If
skin irritation occurs, seek
medical advice.[6]For Eye
Contact: Rinse cautiously with
water for several minutes.
Remove contact lenses if
present and easy to do.
Continue rinsing. If eye
irritation persists, get medical

attention.[6]

Inhalation of dust

Improper handling, inadequate

ventilation

Immediately move the affected
person to fresh air and keep
them comfortable for
breathing. If respiratory
symptoms develop, seek

medical attention.[6]

Visual Workflows and Logic

The following diagrams illustrate key workflows and decision-making processes for handling 3-

Methyl-4-nitropyridine.
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Caption: Standard workflow for handling 3-Methyl-4-nitropyridine.

Preparation

(1. Review SDS)

2. Don PPE
(Goggles, Gloves, Lab Coat)

3. Ensure Proper Ventilation
(Fume Hood)

Proceed to handling

Handling
Y

Gl. Weigh Compoun(D

'

G. Transfer to Reaction VesseD

Cleanupévi Storage

(6. Clean EquipmenD

7. Store Securely
(Cool, Dry, Tightly Sealed)

(8. Dispose of Waste)

Click to download full resolution via product page

Experiment complete
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Caption: Decision-making logic for a spill response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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